Cas no 2229145-56-4 (tert-butyl N-1-(5-methoxypyridin-3-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(5-methoxypyridin-3-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229145-56-4
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 6143637
• PubChem ID: 165779240
• Update Time: 2025-06-15

tert-butyl N-1-(5-methoxypyridin-3-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(5-methoxypyridin-3-yl)-2-oxoethyl-N-methylcarbamate
• 2229145-56-4
• EN300-1903287
• tert-butyl N-[1-(5-methoxypyridin-3-yl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(18)16(4)12(9-17)10-6-11(19-5)8-15-7-10/h6-9,12H,1-5H3
• InChI Key： NAZLZOHSTYVKNA-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=NC=C(C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.7Ų

Additional information on tert-butyl N-1-(5-methoxypyridin-3-yl)-2-oxoethyl-N-methylcarbamate

Research Brief on Tert-butyl N-1-(5-methoxypyridin-3-yl)-2-oxoethyl-N-methylcarbamate (CAS: 2229145-56-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-1-(5-methoxypyridin-3-yl)-2-oxoethyl-N-methylcarbamate (CAS: 2229145-56-4) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of tert-butyl N-1-(5-methoxypyridin-3-yl)-2-oxoethyl-N-methylcarbamate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient and scalable production. These synthetic routes not only enhance the accessibility of the compound but also facilitate its incorporation into more complex molecular frameworks, which are essential for the development of next-generation pharmaceuticals.

In terms of biological activity, tert-butyl N-1-(5-methoxypyridin-3-yl)-2-oxoethyl-N-methylcarbamate has shown promising results in preclinical studies. Its role as a building block for kinase inhibitors has been particularly noteworthy, with several derivatives demonstrating potent inhibitory effects on key signaling pathways involved in cancer and inflammatory diseases. Recent in vitro and in vivo studies have further elucidated its mechanism of action, revealing its ability to modulate specific protein-protein interactions and enzymatic activities.

Furthermore, the compound's pharmacokinetic properties, including its stability and bioavailability, have been investigated to assess its suitability as a drug candidate. Preliminary data suggest that tert-butyl N-1-(5-methoxypyridin-3-yl)-2-oxoethyl-N-methylcarbamate exhibits favorable metabolic stability, making it a viable candidate for further optimization and clinical development. These findings underscore its potential as a versatile scaffold in medicinal chemistry.

Looking ahead, ongoing research aims to explore the broader applications of tert-butyl N-1-(5-methoxypyridin-3-yl)-2-oxoethyl-N-methylcarbamate in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its therapeutic potential, particularly in addressing unmet medical needs. As the field continues to evolve, this compound is poised to play a pivotal role in the development of innovative treatments for a range of diseases.